(E)-N-(3-methylnaphtho[2,1-d]thiazol-2(3H)-ylidene)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C21H16N2O3S/c1-23-15-11-10-13-6-2-3-7-14(13)19(15)27-21(23)22-20(24)18-12-25-16-8-4-5-9-17(16)26-18/h2-11,18H,12H2,1H3
• InChI Key: VKJHDXWFMRBKBQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C3=CC=CC=C3C=C2)SC1=NC(=O)C4COC5=CC=CC=C5O4
• Molecular Formula: C21H16N2O3S
• Molecular Weight: 376.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of benzo[d]thiazol derivatives were synthesized and investigated for their potential antidepressant and anticonvulsant effects. Another study reported a facile access to benzo[d]thiazole-2(3H)-thiones and benzo[d]thiazol-2(3H)-ones through a temperature-controlled intermolecular [3 + 2] annulation of N,N-disubstituted arylhydrazines with CS2 in the presence of DMSO.

Molecular Structure Analysis

The molecular structure of this compound includes a naphtho[2,1-d]thiazol-2(3H)-ylidene group attached to a 2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide group. The structure also contains sulfur and nitrogen atoms in its structure.

Chemical Reactions Analysis

While specific chemical reactions involving this compound have not been found, similar compounds have been studied. For example, a series of benzo[d]thiazol derivatives were synthesized and evaluated for their inhibitory effect on the human monoamine oxidase (hMAO) A and B isoforms.

Scientific Research Applications

Photosensitive Materials and Dyes

• 2-Methyl-naphtho[2,1-d]thiazole serves as a crucial raw material for the synthesis of spectrum-sensitizing dyes used in photosensitive materials. These dyes enhance the sensitivity of photographic films and plates, allowing them to capture light more effectively. .

Organic Electronics and Optoelectronic Devices

• The unique electronic and optical properties of this compound make it interesting for organic electronics. Scientists investigate its use in organic light-emitting diodes (OLEDs), organic photovoltaics (solar cells), and field-effect transistors (OFETs). .

Antimicrobial and Antifungal Agents

• Researchers explore the antimicrobial and antifungal potential of 2-methyl-naphtho[2,1-d]thiazole derivatives. By modifying its structure, they aim to develop novel compounds with improved efficacy against bacterial and fungal infections. .

Agrochemicals and Crop Protection

• The compound’s structural features make it an interesting candidate for agrochemicals. Scientists study its effects on pests, plant diseases, and weed control. .

Medicinal Chemistry and Drug Discovery

• 2-Methyl-naphtho[2,1-d]thiazole derivatives are evaluated for their potential as drug candidates. Researchers investigate their interactions with biological targets, such as enzymes or receptors. .

Materials Science and Luminescent Properties

• The compound exhibits luminescent properties, emitting light when excited. Scientists explore its use in luminescent materials, such as sensors, imaging agents, and optoelectronic devices. .